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Compound of Interest

Methyl 4-
Compound Name:
hydroxycyclohexanecarboxylate

Cat. No.: B095842

As a trusted partner in your research and development endeavors, we recognize that
excellence in the laboratory extends beyond groundbreaking discoveries to encompass a
deeply ingrained culture of safety and environmental stewardship. This guide provides an in-
depth, procedural framework for the proper disposal of methyl 4-
hydroxycyclohexanecarboxylate, ensuring the safety of your personnel and compliance with
regulatory standards.

Foundational Safety and Chemical Profile

A thorough understanding of a chemical's properties is the bedrock of its safe handling and
disposal. Methyl 4-hydroxycyclohexanecarboxylate is a compound that requires careful
management due to its potential hazards.

Chemical and Physical Properties
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Property Value Source
CAS Number 17449-76-2 [1]
Molecular Formula C8H1403 [1]
Molecular Weight 158.19 g/mol [2]
Appearance Colorl.ess' to Almost colorless
clear liquid

Boiling Point 233 °C [1]
Flash Point 94 °C [1]
Density 1.121 g/cm3 [1]

Hazard Identification

Methyl 4-hydroxycyclohexanecarboxylate is classified as harmful if swallowed, in contact
with skin, or inhaled.[1][2] It can cause skin and serious eye irritation.[2] Therefore, adherence
to strict safety protocols is paramount during handling and disposal.

Immediate Safety & Personal Protective Equipment
(PPE)

Before initiating any disposal procedures, it is crucial to establish a safe working environment.

e Engineering Controls: All handling and disposal of methyl 4-
hydroxycyclohexanecarboxylate should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[1]

e Personal Protective Equipment (PPE): Appropriate PPE must be worn at all times. This
includes:

o Safety goggles or a face shield to protect against splashes.
o Chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[1]

o Alab coat to protect clothing and skin.[1]
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In the event of accidental exposure, immediately flush the affected area with copious amounts
of water for at least 15 minutes and seek medical attention.[1]

Step-by-Step Disposal Protocol

The disposal of methyl 4-hydroxycyclohexanecarboxylate must be carried out in compliance
with local, state, and federal regulations. The following protocol provides a general framework;
however, always consult your institution's Environmental Health and Safety (EHS) office for
specific guidance.[3]

Step 1: Waste Identification and Segregation

e Hazardous Waste Determination: Due to its hazardous properties, methyl 4-
hydroxycyclohexanecarboxylate and materials contaminated with it must be treated as
hazardous waste.

e Segregation: Do not mix this waste with other waste streams unless explicitly permitted by
your institution's EHS guidelines. Incompatible wastes can lead to dangerous chemical
reactions.[4] It is often recommended to collect ester waste in a designated organic waste
container.[5]

Step 2: Waste Collection and Container Management

» Container Selection: Use a designated, leak-proof, and chemically compatible container for
collecting methyl 4-hydroxycyclohexanecarboxylate waste. The original container can be
a suitable choice.[6]

o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "Methyl 4-hydroxycyclohexanecarboxylate". Include the approximate concentration
if it is in a solution.[7]

o Container Handling: Keep the waste container securely closed except when adding waste.[4]
Store the container in a designated satellite accumulation area, away from heat, sparks, and
open flames.[8]

Step 3: Managing Spills and Contaminated Materials
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e Small Spills (<50 mL): For minor spills, absorb the liquid with an inert material such as
vermiculite, sand, or cat litter.[5] Do not use combustible materials like paper towels for the
initial absorption of larger quantities.[8]

o Spill Residue: Once absorbed, scoop the material into a designated hazardous waste
container.[5]

o Contaminated Materials: Any materials, such as pipette tips, gloves, or bench paper, that
come into contact with methyl 4-hydroxycyclohexanecarboxylate should be disposed of
as hazardous waste.

Step 4: Final Disposal

o Waste Pickup: Once the waste container is full (typically no more than 90% capacity to
prevent splashing and allow for expansion), arrange for its collection by your institution's
licensed hazardous waste disposal service.[5]

o Documentation: Maintain accurate records of the waste generated, including the chemical
name, quantity, and date of disposal, in accordance with your institution's policies and
regulatory requirements like the Resource Conservation and Recovery Act (RCRA).[9]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of methyl
4-hydroxycyclohexanecarboxylate.
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Caption: Disposal workflow for methyl 4-hydroxycyclohexanecarboxylate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b095842?utm_src=pdf-body-img
https://www.benchchem.com/product/b095842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Regulatory Compliance: A Note on RCRA

The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the
Resource Conservation and Recovery Act (RCRA).[7] Laboratories generating chemical waste
are considered satellite accumulation areas and must adhere to specific regulations regarding
container management, labeling, and storage times.[10][11] Familiarizing yourself with these
regulations and your institution's specific implementation is essential for maintaining
compliance.[12]

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
the responsible management of chemical waste, reflecting a commitment to scientific integrity
and environmental protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of Methyl
4-Hydroxycyclohexanecarboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095842#methyl-4-hydroxycyclohexanecarboxylate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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